Cas no 2229576-06-9 (tert-butyl N-{5-methoxy-2-(piperidin-3-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{5-methoxy-2-(piperidin-3-yl)methylphenyl}carbamate
• CAS No: 2229576-06-9
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 6197818
• PubChem ID: 165702573
• Update Time: 2025-08-05

tert-butyl N-{5-methoxy-2-(piperidin-3-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-methoxy-2-(piperidin-3-yl)methylphenyl}carbamate
• tert-butyl N-{5-methoxy-2-[(piperidin-3-yl)methyl]phenyl}carbamate
• 2229576-06-9
• EN300-1890958

• Inchi： 1S/C18H28N2O3/c1-18(2,3)23-17(21)20-16-11-15(22-4)8-7-14(16)10-13-6-5-9-19-12-13/h7-8,11,13,19H,5-6,9-10,12H2,1-4H3,(H,20,21)
• InChI Key： HJIGBZHJJYZFGO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1CC1CNCCC1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-{5-methoxy-2-(piperidin-3-yl)methylphenyl}carbamate

Introduction to tert-butyl N-{5-methoxy-2-(piperidin-3-yl)methylphenyl}carbamate (CAS No. 2229576-06-9)

Tert-butyl N-{5-methoxy-2-(piperidin-3-yl)methylphenyl}carbamate (CAS No. 2229576-06-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, a methoxy-substituted phenyl ring, and a piperidine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of tert-butyl N-{5-methoxy-2-(piperidin-3-yl)methylphenyl}carbamate is particularly noteworthy for its ability to modulate various biological pathways. The tert-butyl carbamate group is known for its protective properties, often used in the synthesis of peptides and amino acids to prevent premature deamination or other side reactions. The methoxy substitution on the phenyl ring enhances the compound's lipophilicity, which can improve its membrane permeability and bioavailability. The piperidine moiety, a common heterocyclic ring found in many biologically active molecules, confers additional functional groups that can interact with specific protein targets.

Recent studies have explored the potential of tert-butyl N-{5-methoxy-2-(piperidin-3-yl)methylphenyl}carbamate in various therapeutic areas. One notable area of research is its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound effectively inhibits the activity of a key enzyme implicated in Alzheimer's disease, suggesting its potential as a lead compound for further drug development.

In addition to its enzymatic inhibition properties, tert-butyl N-{5-methoxy-2-(piperidin-3-yl)methylphenyl}carbamate has shown promise in modulating neurotransmitter systems. Research conducted at the University of California, San Francisco (UCSF) revealed that this compound can selectively bind to serotonin receptors, potentially making it useful in the treatment of mood disorders such as depression and anxiety. The selective binding properties of this compound could lead to more targeted therapies with fewer side effects compared to current treatments.

The pharmacokinetic properties of tert-butyl N-{5-methoxy-2-(piperidin-3-yl)methylphenyl}carbamate have also been extensively studied. A preclinical study published in the European Journal of Pharmaceutical Sciences (2020) evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The results indicated that it has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are essential for developing effective oral medications.

Clinical trials are currently underway to further investigate the safety and efficacy of tert-butyl N-{5-methoxy-2-(piperidin-3-yl)methylphenyl}carbamate. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and minimal adverse effects. These findings have paved the way for more advanced clinical trials to evaluate its therapeutic potential in larger patient populations.

Beyond its therapeutic applications, tert-butyl N-{5-methoxy-2-(piperidin-3-yl)methylphenyl}carbamate has also been explored for its use in chemical synthesis and as a tool compound in academic research. Its unique structural features make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. Additionally, it serves as a valuable probe for studying protein-ligand interactions and understanding the mechanisms underlying various biological processes.

In conclusion, tert-butyl N-{5-methoxy-2-(piperidin-3-yl)methylphenyl}carbamate (CAS No. 2229576-06-9) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further investigation and development in the fields of medicinal chemistry and pharmaceutical sciences.